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Compound of Interest

Compound Name: Bis(1-methylheptyl) phthalate

Cat. No.: B089695 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Bis(1-methylheptyl) phthalate, a member of the phthalate ester family, is a synthetic chemical

compound with potential applications as a plasticizer. While its structural isomers, such as

Bis(2-ethylhexyl) phthalate (DEHP), have been extensively studied for their biological effects

and toxicological profiles, specific data on Bis(1-methylheptyl) phthalate remains limited. This

technical guide provides a comprehensive overview of the available information on Bis(1-
methylheptyl) phthalate, including its chemical identity, nomenclature, and physicochemical

properties. Recognizing the data scarcity for this specific isomer, this document also presents

generalized experimental protocols for the analysis of phthalate esters and discusses the

metabolic and signaling pathways common to this class of compounds, drawing necessary

parallels from well-researched analogs like DEHP. This guide aims to serve as a foundational

resource for researchers and professionals in drug development and related scientific fields

who may encounter or be interested in this less-characterized phthalate.

Chemical Identity and Nomenclature
Correctly identifying chemical compounds is critical in research and development. This section

provides the Chemical Abstracts Service (CAS) number and various names associated with

Bis(1-methylheptyl) phthalate.
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Identifier Information Citation

CAS Number 131-15-7 [1]

IUPAC Name
dioctan-2-yl benzene-1,2-

dicarboxylate
[2]

Synonyms

1,2-Benzenedicarboxylic acid,

bis(1-methylheptyl) ester;

Phthalic acid, bis(1-

methylheptyl) ester; di(2-octyl)

phthalate

[2]

Molecular Formula C24H38O4 [1]

Molecular Weight 390.56 g/mol [1]

Physicochemical Properties
Understanding the physical and chemical properties of a compound is fundamental to its

application and study. The following table summarizes the known properties of Bis(1-
methylheptyl) phthalate.

Property Value Citation

Appearance

Colorless viscous liquid

(presumed, based on related

phthalates)

Solubility
Insoluble in water; soluble in

oils.
[3]

Density 0.983 g/cm³ [4]

Boiling Point Data not readily available

Melting Point Data not readily available
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Experimental Protocols: Analysis of Phthalate
Esters
While specific experimental protocols for the quantitative analysis of Bis(1-methylheptyl)
phthalate are not extensively documented, general methods for the detection and

quantification of phthalate esters are well-established and applicable. These methods are

crucial for quality control, environmental monitoring, and toxicological studies.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a robust and widely used technique for the separation and identification of phthalates

due to its high sensitivity and specificity.[5][6]

Sample Preparation (General Procedure for Liquid Samples):

Extraction: Liquid-liquid extraction is commonly employed. For aqueous samples, a non-

polar solvent such as hexane or dichloromethane is used to extract the phthalates. For more

complex matrices like biological fluids, a protein precipitation step followed by extraction may

be necessary.

Clean-up: Solid-phase extraction (SPE) with a suitable sorbent (e.g., silica gel, Florisil) can

be used to remove interfering substances.

Concentration: The solvent is evaporated under a gentle stream of nitrogen to a final volume

suitable for GC-MS analysis.

Instrumentation and Conditions:

Gas Chromatograph: Equipped with a capillary column (e.g., DB-5ms, HP-5ms).

Carrier Gas: Helium at a constant flow rate.

Injector: Splitless or pulsed splitless injection mode.

Oven Temperature Program: A temperature gradient is typically used to separate phthalates

with different boiling points. An initial temperature of around 60°C, ramped to 300°C, is a

common starting point.
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Mass Spectrometer: Operated in electron ionization (EI) mode.

Detection: Selected Ion Monitoring (SIM) mode is often used for higher sensitivity and

selectivity, monitoring characteristic ions of the target phthalate. For Bis(1-methylheptyl)
phthalate, characteristic ions would be determined from its mass spectrum.

High-Performance Liquid Chromatography (HPLC)
HPLC is another powerful technique for the analysis of phthalates, particularly for compounds

that are thermally labile or have high boiling points.[7] A reverse-phase HPLC method with UV

detection is a common approach.[8]

Sample Preparation:

Extraction: Similar to GC-MS, liquid-liquid or solid-phase extraction can be used to isolate

the phthalates from the sample matrix.

Solvent Exchange: The extract is often dissolved in a solvent compatible with the HPLC

mobile phase.

Instrumentation and Conditions:

HPLC System: Equipped with a C18 reversed-phase column.

Mobile Phase: A gradient of acetonitrile and water is commonly used.

Detector: UV detector set at a wavelength where phthalates exhibit strong absorbance (e.g.,

225 nm).

Flow Rate: A typical flow rate is 1 mL/min.

Quantification: Quantification is achieved by comparing the peak area of the analyte in the

sample to that of a calibration curve prepared with standards of known concentrations.

Metabolic and Signaling Pathways of Phthalate
Esters
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Specific studies on the metabolic and signaling pathways of Bis(1-methylheptyl) phthalate
are not available in the current scientific literature. However, extensive research on other

phthalates, particularly DEHP, provides a general framework for understanding how these

compounds are processed in biological systems and their potential mechanisms of action.

General Metabolic Pathway
Phthalate esters undergo a two-phase metabolic process.[9][10]

Phase I Metabolism: The diester is hydrolyzed by esterases in the gut and other tissues to its

corresponding monoester, in this case, mono-(1-methylheptyl) phthalate. This is often the

primary and most active metabolite.

Phase II Metabolism: The monoester can then be conjugated with glucuronic acid to form a

more water-soluble glucuronide conjugate, which is then excreted in the urine.[9]

Caption: Generalized metabolic pathway of phthalate esters.

Aryl Hydrocarbon Receptor (AhR) Signaling Pathway
Phthalates and their metabolites are known to interact with various nuclear receptors, including

the Aryl Hydrocarbon Receptor (AhR).[11] Activation of the AhR pathway can lead to the

transcription of a variety of genes, including those involved in xenobiotic metabolism and

cellular stress responses. The interaction of phthalates with AhR is a key area of research in

understanding their potential endocrine-disrupting and toxic effects.

Caption: Generalized Aryl Hydrocarbon Receptor (AhR) signaling pathway for phthalates.

Toxicological Profile
There is a significant lack of specific toxicological data for Bis(1-methylheptyl) phthalate. The

United States Environmental Protection Agency (EPA) has characterized the hazards of the

broader phthalate esters category, noting that repeated-dose toxicity data exists for only a

limited number of these compounds.[12] For the broader category, observed effects in animal

studies at varying doses include liver effects, skeletal variations, and reproductive effects such

as decreased pup body weight.[12] It is important to note that these findings are for other

phthalate esters and may not be directly applicable to Bis(1-methylheptyl) phthalate. Any
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toxicological assessment of Bis(1-methylheptyl) phthalate would require specific studies on

this isomer.

Conclusion
Bis(1-methylheptyl) phthalate is a less-studied isomer within the vast family of phthalate

esters. While its basic chemical identity is established, a significant data gap exists regarding

its detailed physicochemical properties, biological activity, and toxicological profile. This guide

has synthesized the available information and provided a framework for its study by presenting

generalized analytical methodologies and discussing the metabolic and signaling pathways

common to phthalates. For researchers, scientists, and drug development professionals, it is

crucial to approach this compound with the understanding that much of the related knowledge

is derived from its more studied analogs. Future research should focus on generating specific

data for Bis(1-methylheptyl) phthalate to enable a more accurate assessment of its

properties and potential biological effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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